Cas no 60509-54-8 (4-(butylamino)methyl-N,N-dimethylaniline)

• Product Name: 4-(butylamino)methyl-N,N-dimethylaniline
• CAS No: 60509-54-8
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• MDL: MFCD00451953
• CID: 497323
• PubChem ID: 487844
• Update Time: 2026-04-29

4-(butylamino)methyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-butyl-4-(dimethylamino)-
• 4-(butylaminomethyl)-N,N-dimethylaniline
• 4-(butylamino)methyl-N,N-dimethylaniline

• MDL： MFCD00451953

Computed Properties

• Exact Mass: 206.17846

Experimental Properties

• PSA: 15.27

Additional information on 4-(butylamino)methyl-N,N-dimethylaniline

Introduction to 4-(butylamino)methyl-N,N-dimethylaniline (CAS No: 60509-54-8)

4-(butylamino)methyl-N,N-dimethylaniline, identified by its Chemical Abstracts Service (CAS) number 60509-54-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a complex aromatic structure, has garnered attention due to its potential applications in the synthesis of bioactive molecules and advanced materials. The presence of both butylamino and N,N-dimethyl functional groups makes it a versatile intermediate, capable of serving as a building block in the development of novel chemical entities.

The molecular structure of 4-(butylamino)methyl-N,N-dimethylaniline consists of a phenyl ring substituted with an amine group at the 4-position, which is further modified by a butylamino side chain and a dimethylamino group at the nitrogen atom. This unique arrangement imparts distinct chemical properties that make it valuable in synthetic chemistry. The compound's solubility profile, reactivity, and stability under various conditions have been extensively studied, contributing to its utility in both laboratory-scale reactions and industrial processes.

In recent years, research into 4-(butylamino)methyl-N,N-dimethylaniline has been influenced by advancements in drug discovery and material science. The compound's ability to act as a precursor for more complex molecules has been leveraged in the design of pharmacophores targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses, making them candidates for therapeutic development. Additionally, its structural features have been explored in the creation of liquid crystals and conductive polymers, highlighting its importance beyond pharmaceutical applications.

One of the most compelling aspects of 4-(butylamino)methyl-N,N-dimethylaniline is its role in combinatorial chemistry and high-throughput screening (HTS). The compound's structural diversity allows researchers to generate libraries of analogs with tailored properties, facilitating rapid identification of lead compounds for drug development. Recent studies have demonstrated its utility in generating novel kinase inhibitors, where modifications to the butylamino and N,N-dimethyl groups fine-tune binding affinity and selectivity. These findings underscore the compound's significance as a tool in modern medicinal chemistry.

The synthesis of 4-(butylamino)methyl-N,N-dimethylaniline involves multi-step organic transformations, typically starting from commercially available aromatic precursors. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the phenyl ring core with high precision. Such methodologies align with green chemistry principles by minimizing waste and energy consumption, making the compound more sustainable to produce.

From an industrial perspective, 4-(butylamino)methyl-N,N-dimethylaniline holds promise for applications in specialty chemicals and advanced materials. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it useful in high-performance coatings and adhesives. Furthermore, its electronic properties have been investigated for use in organic semiconductors and optoelectronic devices. These applications demonstrate the compound's versatility beyond traditional pharmaceutical uses.

The regulatory landscape for 4-(butylamino)methyl-N,N-dimethylaniline is another critical consideration. While not classified as a hazardous or controlled substance under current guidelines, compliance with safety protocols remains essential during handling and storage. Researchers must adhere to good laboratory practices (GLP) to ensure reproducibility and minimize risks associated with chemical exposure. Proper documentation of synthetic routes and purity assessments is also crucial for regulatory submissions and intellectual property protection.

In conclusion,4-(butylamino)methyl-N,N-dimethylaniline (CAS No: 60509-54-8) is a multifaceted compound with broad utility across multiple scientific disciplines. Its structural complexity allows for diverse modifications, making it a valuable intermediate in drug discovery, material science, and industrial chemistry. As research continues to uncover new applications for this molecule,4-(butylamino)methyl-N,N-dimethylaniline is poised to remain at the forefront of chemical innovation.